methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 1-(4-ethoxyphenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• InChI: InChI=1S/C15H17NO4/c1-4-20-12-7-5-11(6-8-12)16-10(2)13(9-14(16)17)15(18)19-3/h5-8H,4,9H2,1-3H3
• InChI Key: YPAYBSVIBNDWAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(CC2=O)C(=O)OC)C
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

Methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been studied for its potential applications in various fields. In medicine, this compound has shown promising results as a potential anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, this compound has been studied for its potential use as a pesticide, with studies demonstrating its ability to inhibit the growth of various pests. In materials science, this compound has been studied for its potential use as a building block for the synthesis of novel materials, with studies demonstrating its ability to form stable complexes with metal ions.

Mechanism of Action

The mechanism of action of methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting key enzymes involved in various biological processes, such as DNA synthesis and protein synthesis. Additionally, this compound may also exert its effects by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
Methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to have insecticidal activity against various pests, with studies demonstrating its ability to disrupt key physiological processes such as feeding and reproduction.

Advantages and Limitations for Lab Experiments

Methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize using a variety of methods. Additionally, this compound has shown promising results in various scientific research applications, making it a potentially valuable tool for researchers. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for the study of methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. One direction is to further investigate the mechanism of action of this compound, which may provide insight into its potential applications in various fields. Additionally, future studies could focus on optimizing the synthesis method of this compound to improve its yield and purity. Finally, future studies could explore the potential use of this compound as a building block for the synthesis of novel materials with unique properties.

Synthesis Methods

Methyl 1-(4-ethoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate can be synthesized using a variety of methods, including the Hantzsch reaction, the Paal-Knorr reaction, and the Biginelli reaction. The Hantzsch reaction involves the condensation of ethyl acetoacetate, ethyl 4-bromobenzoate, and ammonium acetate in the presence of a catalyst such as piperidine. The Paal-Knorr reaction involves the cyclization of 1,4-diketones with ammonia or primary amines in the presence of a Lewis acid catalyst. The Biginelli reaction involves the condensation of an aldehyde, a β-ketoester, and urea or thiourea in the presence of a catalyst such as acetic acid.